Cas no 897477-51-9 (2-4-(5-bromothiophene-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole)

• Product Name: 2-4-(5-bromothiophene-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• CAS No: 897477-51-9
• MF: C₁₇H₁₆BrN₃O₂S₂
• MW: 438.361840248108
• CID: 5480932
• Update Time: 2025-10-31

2-4-(5-bromothiophene-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-2-thienyl)[4-(4-methoxy-2-benzothiazolyl)-1-piperazinyl]-
• 2-4-(5-bromothiophene-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

• Inchi： 1S/C17H16BrN3O2S2/c1-23-11-3-2-4-12-15(11)19-17(25-12)21-9-7-20(8-10-21)16(22)13-5-6-14(18)24-13/h2-6H,7-10H2,1H3
• InChI Key： DXUCPPCTWZYXAT-UHFFFAOYSA-N
• SMILES： C(C1SC(Br)=CC=1)(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(5-bromothiophene-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

Compound CAS No. 897477-51-9: 2-(4-(5-Bromothiophene-2-carbonyl)piperazin-1-yl)-4-methoxy-1,3-benzothiazole

The compound CAS No. 897477-51-9, also known as 2-(4-(5-bromothiophene-2-carbonyl)piperazin-1-yl)-4-methoxy-1,3-benzothiazole, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, electronic materials, and advanced chemical synthesis.

The molecular structure of this compound is characterized by the presence of a benzothiazole core, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The benzothiazole moiety is further substituted with a methoxy group at the 4-position, enhancing its electronic properties and reactivity. Additionally, the molecule incorporates a piperazine ring, which is connected via a carbonyl group to a brominated thiophene moiety. This combination of functional groups creates a versatile platform for exploring diverse chemical interactions and applications.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. The presence of electron-withdrawing groups such as the bromine atom and the methoxy group can influence the compound's bioavailability and pharmacokinetic properties. Researchers have explored its role as a potential lead compound in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization reactions. The synthesis pathway often begins with the preparation of intermediate compounds such as bromothiophenes and piperazine derivatives. Advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the final product.

The compound's electronic properties make it an interesting candidate for applications in organic electronics. The conjugated system formed by the benzothiazole and thiophene moieties can facilitate charge transport in organic semiconductors. Recent research has demonstrated its potential as an active layer material in organic photovoltaic devices (OPVs) and field-effect transistors (FETs). Its high electron mobility and stability under ambient conditions make it suitable for next-generation electronic devices.

In addition to its electronic applications, this compound has shown promise in the field of catalysis. The piperazine ring can act as a coordinating unit for metal ions, enabling the formation of metalloorganic frameworks (MOFs) with high catalytic activity. These MOFs have been explored for their ability to catalyze various organic transformations, including C-C bond formation and oxidation reactions.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation pathways under simulated environmental conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it could be incorporated into sustainable chemical processes without posing significant risks to ecosystems.

In conclusion, CAS No. 897477-51-9 represents a versatile and multifunctional compound with wide-ranging applications in chemistry, materials science, and pharmaceutical research. Its unique structure enables it to serve as a valuable building block for designing advanced materials and drug candidates. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.